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Compound of Interest

Compound Name: PKC 20-28,myristoylated

Cat. No.: B12380253

This document provides crucial safety, handling, and disposal information for PKC 20-28,
myristoylated, a cell-permeable peptide inhibitor of protein kinase C (PKC). The following
procedures are designed to ensure the safety of laboratory personnel and proper management
of chemical waste.

Chemical and Physical Properties

Property Value Source
Molecular Formula CeoH106N18011 [1]
Molecular Weight 1255.60 g/mol [1]
Form Lyophilized solid [1]
Solubility Water (10 mg/mL), Tris-HCI,
pH 7.5 (25 mg/mL), DMSO

Storage Temperature -20°C [1]
Purity >95% (HPLC) [1]

Immediate Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for PKC 20-28, myristoylated is not readily available,
the following guidelines are based on information for similar chemical compounds and general
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laboratory practice for handling peptides. Standard handling procedures for toxic substances
should be followed.

Personal Protective Equipment (PPE):

¢ Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard laboratory coat is required.

e Respiratory Protection: If working with the lyophilized powder outside of a fume hood, a dust
mask or respirator may be necessary to avoid inhalation.

Handling Procedures:

» Acclimatization: Before opening, allow the vial of lyophilized peptide to warm to room
temperature in a desiccator to prevent condensation.[2]

» Weighing: If possible, weigh the peptide in a chemical fume hood to minimize inhalation
exposure.

o Dissolving: To prepare a stock solution, dissolve the peptide in sterile distilled water, sterile
dilute acetic acid (0.1%), or an appropriate buffer like Tris-HCI. For peptides with low
agueous solubility, DMSO can be used.[2]

o Storage of Solutions: Peptide solutions are generally stable for up to one week at 4°C. For
longer-term storage, it is recommended to make single-use aliquots and store them at -20°C
or -80°C to avoid repeated freeze-thaw cycles. Peptides containing certain amino acids (C,
M, W, N, Q) are less stable in solution.

First Aid Measures:

 In case of skin contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothes and shoes.

 In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes.
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« If inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.

 If swallowed: Do NOT induce vomiting. Call a physician immediately.

Proper Disposal Procedures

Proper disposal of PKC 20-28, myristoylated and its containers is essential to prevent
environmental contamination and ensure compliance with local, state, and federal regulations.

Disposal of Unused Product:

o Consult Regulations: Always consult your institution's Environmental Health and Safety
(EHS) office for specific disposal guidelines.

o Chemical Waste: Unused PKC 20-28, myristoylated should be disposed of as chemical
waste. Do not discard it down the drain or in the regular trash.

e Labeling: Ensure the waste container is clearly labeled with the chemical name and any
associated hazards.

Disposal of Contaminated Materials:

e Solid Waste: Items such as gloves, pipette tips, and empty vials that are contaminated with
the peptide should be placed in a designated chemical waste container.

» Liquid Waste: Solutions containing PKC 20-28, myristoylated should be collected in a labeled
hazardous waste container.

Experimental Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of PKC 20-28, myristoylated.
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This guide is intended to provide essential information. Always refer to your institution's specific
safety protocols and exercise caution when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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